![molecular formula C6H9BrN2 B1529736 4-bromo-5-ethyl-1-methyl-1H-pyrazole CAS No. 1393728-48-7](/img/structure/B1529736.png)
4-bromo-5-ethyl-1-methyl-1H-pyrazole
Overview
Description
“4-bromo-1-methyl-1H-pyrazole” is a halogenated heterocycle . It has the empirical formula C4H5BrN2 and a molecular weight of 161.00 . It is a liquid at room temperature .
Synthesis Analysis
While specific synthesis methods for “4-bromo-5-ethyl-1-methyl-1H-pyrazole” were not found, pyrazole derivatives can be synthesized through various methods . For instance, “4-bromo-1-methyl-1H-pyrazole” can be prepared from 4-bromo-1-(2-chloroethyl)-1H-pyrazole .Molecular Structure Analysis
The molecular structure of “4-bromo-1-methyl-1H-pyrazole” consists of a pyrazole ring with a bromine atom at the 4th position and a methyl group at the 1st position .Chemical Reactions Analysis
“4-bromo-1-methyl-1H-pyrazole” can react with titanium tetrachloride to afford binary adducts . It can also undergo cyanation in the presence of palladium catalysts .Physical and Chemical Properties Analysis
“4-bromo-1-methyl-1H-pyrazole” is a liquid with a density of 1.558 g/mL at 25 °C and a boiling point of 185-188 °C/760 mmHg . Its refractive index is 1.531 .Scientific Research Applications
Synthesis and Catalysis
Pyrazole-containing compounds, such as 4-bromo-5-ethyl-1-methyl-1H-pyrazole, have been extensively studied for their role as ligands in stabilizing metal complexes. These complexes are pre-catalysts in cross-coupling reactions like the Suzuki–Miyaura reaction. The substitution pattern on the pyrazole ring affects the electrophilic and steric properties of the metal complexes, influencing their catalytic activity. For example, bulky pyrazole-based ligands have been synthesized and utilized in the creation of bis(pyrazolyl)palladium(II) complexes. These complexes demonstrate significant catalytic activity in Suzuki–Miyaura cross-coupling reactions, with the phenyl-bearing pre-catalyst showing an impressive 98% conversion rate under specific conditions (Ocansey, Darkwa, & Makhubela, 2018).
Electrosynthesis
The electrosynthesis of 4-bromosubstituted pyrazole derivatives, including this compound, has been explored through the bromination of initial pyrazoles. This process involves the use of a Pt anode in NaBr aqueous solutions, demonstrating that donor substituents on the pyrazole ring facilitate the bromination process. The yield of these derivatives varies depending on the substituents, showcasing the method's versatility and efficiency in synthesizing brominated pyrazole derivatives (Lyalin, Petrosyan, & Ugrak, 2010).
Material Science
In material science, chemically modified polymers incorporating pyrazole derivatives have shown diversified applications. For instance, brominated 1,2-polybutadiene has been used as a macroinitiator for the polymerization of 2-ethyl-2-oxazoline, leading to the creation of water-soluble brush polymers. Further modification through nucleophilic substitution of bromide by 1-methyl imidazole results in polyelectrolyte copolymers. These copolymers have potential applications as stabilizers in heterophase polymerization and for their ionic conducting properties (Yuan et al., 2011).
Safety and Hazards
Future Directions
Mechanism of Action
Pyrazole Compounds
Pyrazole is a class of organic compounds characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms . Pyrazoles hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture . They have been found to exhibit diverse biological activities, such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic effects .
Target of Action
These can include enzymes, receptors, and ion channels, among others .
Mode of Action
The mode of action of pyrazole compounds can vary widely depending on their specific chemical structure and the biological target they interact with. Some pyrazole derivatives may act as inhibitors of certain enzymes, while others may act as agonists or antagonists of various receptors .
Biochemical Pathways
Given the diverse biological activities of pyrazole derivatives, it is likely that they can influence a variety of biochemical pathways .
Result of Action
The effects of pyrazole derivatives can range from changes in cellular signaling pathways to alterations in gene expression, depending on their specific mode of action .
Properties
IUPAC Name |
4-bromo-5-ethyl-1-methylpyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BrN2/c1-3-6-5(7)4-8-9(6)2/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYBHEVBKMQGBJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=NN1C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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